Cas no 7466-38-8 ((4-ethoxyphenyl)-phenyldiazene)

(4-ethoxyphenyl)-phenyldiazene structure
7466-38-8 structure
Product Name:(4-ethoxyphenyl)-phenyldiazene
CAS No:7466-38-8
MF:C14H14N2O
MW:226.273763179779
CID:1772173
PubChem ID:221175
Update Time:2025-04-21

(4-ethoxyphenyl)-phenyldiazene Chemical and Physical Properties

Names and Identifiers

    • (4-ethoxyphenyl)-phenyldiazene
    • (4-ethoxy-phenyl)-phenyl-diazene
    • 4-Benzolazo-phenol-aethylaether
    • AC1L59VT
    • 4-Benzolazo-phenetol
    • CTK5E0246
    • AG-J-50004
    • NSC5253
    • 4-Ethoxyazobenzol
    • (E)-1-(4-ethoxyphenyl)-2-phenyldiazene
    • 4-Aethoxy-azobenzol
    • NSC402607
    • (4-Aethoxy-phenyl)-phenyl-diazen
    • (4-ethoxyphenyl)phenyldiazene
    • p-Aethoxy-azobenzol
    • (4-ethoxy-phenyl)-phenyl-diazene; 4-Benzolazo-phenol-aethylaether; AC1L59VT; 4-Benzolazo-phenetol; CTK5E0246; AG-J-50004; NSC5253; 4-Ethoxyazobenzol; (E)-1-(4-ethoxyphenyl)-2-phenyldiazene; 4-Aethoxy-azobenzol; NSC402607; (4-Aethoxy-phenyl)-phenyl-diazen; (4-ethoxyphenyl)phenyldiazene; p-Aethoxy-azobenzol;
    • 7466-38-8
    • NSC-5253
    • NSC-402607
    • 4-Ethoxy-azobenzol
    • SCHEMBL1405295
    • DTXSID00277957
    • Inchi: 1S/C14H14N2O/c1-2-17-14-10-8-13(9-11-14)16-15-12-6-4-3-5-7-12/h3-11H,2H2,1H3/b16-15+
    • InChI Key: WZSVOUYPNAGMPC-FOCLMDBBSA-N
    • SMILES: O(CC)C1C=CC(=CC=1)/N=N/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 226.11072
  • Monoisotopic Mass: 226.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 34Ų

Experimental Properties

  • PSA: 33.95

(4-ethoxyphenyl)-phenyldiazene Security Information

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